![molecular formula C12H16N2O4 B7587026 (2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid](/img/structure/B7587026.png)
(2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid
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Overview
Description
(2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid, also known as N-(2-hydroxy-4-(methylcarbamoyl)phenyl) glycine, is a synthetic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is commonly used as an analgesic and anti-inflammatory drug due to its ability to inhibit the activity of cyclooxygenase (COX) enzymes. The compound has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases.
Mechanism of Action
The mechanism of action of (2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid involves the inhibition of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX enzymes, the compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include the reduction of inflammation, pain, and fever. The compound also has antioxidant properties, which help to reduce oxidative stress and prevent cellular damage. Additionally, the compound has been shown to modulate the immune system and inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using (2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid in lab experiments include its well-established mechanism of action and its ability to inhibit COX enzymes. The compound is also readily available and relatively inexpensive. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for the study of (2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid. One direction is the development of novel analogs with improved potency and selectivity for COX enzymes. Another direction is the investigation of the compound's potential therapeutic applications in other diseases, such as diabetes and autoimmune disorders. Additionally, the compound's potential use as a chemopreventive agent for cancer warrants further investigation. Finally, the development of targeted delivery systems for the compound could improve its efficacy and reduce potential toxicity.
Synthesis Methods
The synthesis of (2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid involves the reaction between 4-hydroxybenzoyl chloride and N,(2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic aciddimethylglycine followed by the addition of sodium hydroxide. The resulting product is then purified by recrystallization to obtain the pure compound.
Scientific Research Applications
(2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid has been extensively studied for its potential therapeutic applications in various diseases. In cancer, the compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and blocking cell cycle progression. In Alzheimer's disease, the compound has been shown to reduce the formation of amyloid beta plaques, which are the hallmark of the disease. In cardiovascular diseases, the compound has been shown to reduce inflammation and oxidative stress, which are major contributors to the development of the disease.
properties
IUPAC Name |
(2S)-2-(dimethylcarbamoylamino)-3-(4-hydroxyphenyl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c1-14(2)12(18)13-10(11(16)17)7-8-3-5-9(15)6-4-8/h3-6,10,15H,7H2,1-2H3,(H,13,18)(H,16,17)/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYOMLFBGWLFGFS-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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